(E)-N-methyl-2-(4-methylphenyl)-N-[[2-(trifluoromethyl)phenyl]methyl]ethenesulfonamide

• IUPAC Name: (E)-N-methyl-2-(4-methylphenyl)-N-[[2-(trifluoromethyl)phenyl]methyl]ethenesulfonamide
• InChI: InChI=1S/C18H18F3NO2S/c1-14-7-9-15(10-8-14)11-12-25(23,24)22(2)13-16-5-3-4-6-17(16)18(19,20)21/h3-12H,13H2,1-2H3/b12-11+
• InChI Key: LRWVVRFZKURNJI-VAWYXSNFSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)N(C)CC2=CC=CC=C2C(F)(F)F
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)N(C)CC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C18H18F3NO2S
• Molecular Weight: 369.4 g/mol

Description

The compound appears to contain a trifluoromethyl group (-CF3), which is a common functional group in many pharmaceutical and agrochemical compounds. The presence of a fluorine atom and a carbon-containing ring structure (phenyl group) are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Molecular Structure Analysis

The compound contains a trifluoromethyl group (-CF3), a methyl group (-CH3), and two phenyl groups (C6H5). The trifluoromethyl group is a functional group that has the formula -CF3. The naming of this group is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. As this compound contains a trifluoromethyl group, it might exhibit some of the distinctive physical–chemical properties observed with this class of compounds.

Scientific Research Applications

Synthesis and Biological Evaluation

• Anti-Inflammatory and Anticancer Properties : A study focused on the synthesis of novel sulfonamide derivatives, demonstrating their potential as anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV agents. These compounds showed promising activities, highlighting the versatility of sulfonamides in therapeutic development (Ş. Küçükgüzel et al., 2013).

• Endothelin Antagonists : Another study elaborated on the structure-activity relationships of biphenylsulfonamide derivatives, identifying potent endothelin-A selective antagonists. This work underscores the importance of sulfonamides in cardiovascular research and their potential to target specific receptors (N. Murugesan et al., 1998).

• Microtubule-Targeted Anticancer Agents : A series of (E)-N-aryl-2-arylethenesulfonamides were synthesized and evaluated for their anticancer activity, indicating significant potential as microtubule-targeted agents. This research highlights the role of sulfonamides in oncology, particularly in the development of novel anticancer therapies (M. Reddy et al., 2013).

• Membrane-Bound Phospholipase A2 Inhibitors : Sulfonamide derivatives were prepared and evaluated as inhibitors of membrane-bound phospholipase A2, indicating potential therapeutic applications in cardiovascular diseases. This study exemplifies the utility of sulfonamides in targeting enzymes involved in inflammatory processes (H. Oinuma et al., 1991).